Cas no 956756-79-9 (4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide)
4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS005099629
- 4-methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
- 4-methyl-N-[(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)methyl]benzamide
- 7W-0200
- 4-methyl-N-{[3-(2-naphthyl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzenecarboxamide
- 956756-79-9
- 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
-
- Inchi: 1S/C28H23N3O/c1-20-11-13-22(14-12-20)28(32)29-18-25-19-31(26-9-3-2-4-10-26)30-27(25)24-16-15-21-7-5-6-8-23(21)17-24/h2-17,19H,18H2,1H3,(H,29,32)
- InChI Key: XAWWUTYRMAJPDO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NCC1=CN(C2C=CC=CC=2)N=C1C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 417.184112366g/mol
- Monoisotopic Mass: 417.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 46.9Ų
4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615903-1mg |
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide |
956756-79-9 | 98% | 1mg |
¥499.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615903-2mg |
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide |
956756-79-9 | 98% | 2mg |
¥536.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615903-5mg |
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide |
956756-79-9 | 98% | 5mg |
¥529.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615903-10mg |
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide |
956756-79-9 | 98% | 10mg |
¥739.00 | 2024-04-23 |
4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide: A Comprehensive Overview
The compound 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide, identified by the CAS number 956756-79-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug design and development. The structure of this molecule incorporates a benzamide group, a pyrazole ring, and a naphthyl substituent, making it a versatile compound with unique properties.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, ensuring high purity and scalability for potential industrial applications. The presence of the pyrazole ring in the structure is particularly interesting, as pyrazoles are known for their stability and ability to form hydrogen bonds, which are crucial for bioavailability in drug molecules.
Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in vitro. For instance, studies published in 2023 have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in oncology drug development. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeting intracellular pathogens.
The structural features of 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide contribute significantly to its pharmacokinetic properties. The naphthyl group enhances lipophilicity, which is essential for absorption across biological barriers. Meanwhile, the benzamide moiety contributes to solubility and metabolic stability. These properties collectively make the compound a strong candidate for preclinical studies aimed at evaluating its efficacy and safety profiles.
In terms of applications, this compound has been considered for use in anti-inflammatory and antiviral therapies due to its ability to modulate key signaling pathways. Collaborative research efforts between academic institutions and pharmaceutical companies have led to the exploration of its potential as an immunomodulator. Furthermore, its unique structure allows for further functionalization, enabling researchers to explore derivative compounds with enhanced bioactivity and reduced toxicity.
The development of computational tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular docking studies have provided insights into its binding affinities with target proteins, guiding rational drug design strategies. Such computational approaches are increasingly being integrated into early-stage research to accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.
In conclusion, 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide represents a promising lead compound with diverse applications in the field of medicinal chemistry. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic effects make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for contributing to the development of innovative therapeutic agents.
956756-79-9 (4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)